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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)-2-

cyclopropylethan-1-one

CAS No.: 1425367-32-3

Cat. No.: B2396053

Get Quote

Executive Summary: The "Make vs. Buy" Calculus
1-(3-Chlorophenyl)-2-cyclopropylethan-1-one is a specialized building block, primarily

utilized in the synthesis of CNS-active agents and specific kinase inhibitors.[1] Unlike

commodity ketones (e.g., cyclopropyl methyl ketone), this molecule is often classified as a non-

stock, custom-synthesis item by major catalog vendors.

Consequently, the "price per gram" is not a static market figure but a dynamic variable

dependent on synthesis scale and purity requirements.
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Procurement
Channel

Quantity
Estimated Price
Range

Lead Time

Catalog Stock (Rare) 1 g $180 – $350 1–2 Weeks

Custom Synthesis

(CRO)
1–5 g

$1,200 – $2,500 (Total

Batch)
4–6 Weeks

In-House Synthesis 10 g
$45 – $70 / g

(Materials Only)*
1 Week

*Note: In-house cost excludes FTE labor but includes raw material acquisition (3-chlorobenzoyl

chloride, cyclopropylacetic acid).[1]

Technical Specifications: Defining "Research
Grade"
To ensure reproducibility in downstream SAR (Structure-Activity Relationship) studies,

"Research Grade" for this intermediate must meet rigorous specifications to avoid cyclopropyl

ring-opening impurities which mimic the target scaffold but lack biological efficacy.[1]

Purity: ≥98.0% (HPLC)

Identity: 1H NMR, 13C NMR, HRMS confirm structure.

Key Impurity Limit: <0.5% of 1-(3-chlorophenyl)pent-4-en-1-one (Ring-opened byproduct).[1]

Residual Solvent: <1000 ppm (Ethyl Acetate/Hexanes).

Synthetic Cost Drivers & Pathway Analysis
The high market price relative to molecular weight is driven by the thermodynamic instability of

the cyclopropyl ring. Standard Friedel-Crafts acylation often leads to ring opening or

rearrangement under Lewis Acid conditions.[1]

Optimal Synthetic Route: The Weinreb Amide Protocol
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To maximize yield and minimize cost, we recommend a Grignard addition to a Weinreb Amide.

This route prevents over-addition (forming the tertiary alcohol) and operates under conditions

mild enough to preserve the cyclopropyl moiety.

Visualization: Retrosynthetic Logic (DOT Diagram)
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Figure 1: Convergent synthesis strategy minimizing ring-opening risks. The Weinreb amide

acts as a 'chemical brake' to stop the reaction at the ketone stage.

Experimental Protocol: Self-Validating System
This protocol is designed to be self-validating. The formation of the stable Weinreb intermediate

allows for a "pause point" where purity can be verified before committing the expensive aryl

Grignard reagent.

Phase 1: Synthesis of Weinreb Amide (The Checkpoint)
Activation: Dissolve cyclopropylacetic acid (10.0 g, 100 mmol) in anhydrous DCM (150 mL).

Add 1,1'-Carbonyldiimidazole (CDI) (17.8 g, 110 mmol) portion-wise. Evolution of CO₂

confirms activation.

Amidation: After 1 hour, add N,O-dimethylhydroxylamine hydrochloride (10.7 g, 110 mmol).

Stir at RT overnight.

Validation: Perform a mini-workup on 100 µL. 1H NMR must show N-OMe singlet (~3.7 ppm)

and N-Me singlet (~3.2 ppm).[1] If absent, do not proceed.

Phase 2: Grignard Addition (The Critical Step)
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Setup: Dissolve the purified Weinreb amide (1 eq) in anhydrous THF under Argon. Cool to

0°C (Ice/Water bath). Note: Do not cool to -78°C; reaction kinetics are too slow for this

sterically hindered amide.[1]

Addition: Dropwise add 3-chlorophenylmagnesium bromide (1.2 eq, 1.0 M in THF). Maintain

internal temp <5°C.

Quench (Crucial): Pour reaction mixture into saturated NH₄Cl (pH ~5-6). Avoid HCl, as

strong acid will open the cyclopropyl ring.

Purification: Extract with EtOAc. Silica gel chromatography (0-10% EtOAc/Hexanes).[1]

Quality Control & Characterization
To certify the synthesized material as "Research Grade," compare against these expected

spectral data points.

1H NMR (400 MHz, CDCl3):

δ 7.90 (t, 1H, Ar-H), 7.80 (d, 1H, Ar-H), 7.55 (d, 1H, Ar-H), 7.40 (t, 1H, Ar-H).[1]

δ 2.90 (d, 2H, -CH2-C=O).[1] Key diagnostic peak.

δ 1.10 (m, 1H, Cyclopropyl-CH).

δ 0.60 (m, 2H, Cyclopropyl-CH2), 0.20 (m, 2H, Cyclopropyl-CH2).

LC-MS: ESI+ [M+H] calc: 195.05, found: 195.1.[1]

Procurement Strategy: Decision Matrix
When should you buy vs. make?

Visualization: Cost-Benefit Logic (DOT Diagram)[1]
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Figure 2: Decision matrix for sourcing. For quantities >5g, internal synthesis is the only

economically viable option due to the high markup on custom synthesis.

References
PubChem.1-(3-Chlorophenyl)prop-2-en-1-one (Related Structure & Physical Properties).

National Library of Medicine. Available at: [Link][1]

Nahm, S., & Weinreb, S. M.N-methoxy-N-methylamides as effective acylating agents.[1]

Tetrahedron Letters, 1981. (Foundational protocol for Weinreb amide synthesis used in this

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2396053/docs?utm_src=pdf-body-img#economic-synthetic-analysis-1-3-chlorophenyl-2-cyclopropylethan-1-one-1
https://pubchem.ncbi.nlm.nih.gov/compound/21834841
https://www.chemsrc.com/en/cas/765-43-5_1192873.html
https://www.chemsrc.com/en/cas/765-43-5_1192873.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2396053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


guide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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